![molecular formula C12H14N2O3S B2366226 4-methyl-5-{[(4-methylphenyl)sulfonyl]methyl}-1,3-dihydro-2H-imidazol-2-one CAS No. 439120-86-2](/img/structure/B2366226.png)
4-methyl-5-{[(4-methylphenyl)sulfonyl]methyl}-1,3-dihydro-2H-imidazol-2-one
Description
The compound “4-methyl-5-{[(4-methylphenyl)sulfonyl]methyl}-1,3-dihydro-2H-imidazol-2-one” is a type of organic compound known as an imidazole . Imidazoles are a type of heterocyclic aromatic compound, which means they contain a ring structure made up of both carbon and another element, in this case, nitrogen .
Molecular Structure Analysis
The molecular structure of “4-methyl-5-{[(4-methylphenyl)sulfonyl]methyl}-1,3-dihydro-2H-imidazol-2-one” likely includes an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms . It also likely contains a sulfonyl group, which is a functional group consisting of a sulfur atom bonded to two oxygen atoms and an organic group .Scientific Research Applications
Therapeutic Potential
Imidazole, the core structure of the compound, is known for its broad range of chemical and biological properties . It has become an important synthon in the development of new drugs . The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Antitubercular Activity
Imidazole containing compounds have been evaluated for anti-tubercular activity against Mycobacterium tuberculosis . This suggests that our compound could potentially be used in the treatment of tuberculosis.
Antiviral Activity
Compounds based on the 1,2,3-triazole moiety, which is similar to imidazole, have been utilized in the development of several medicinal scaffolds that demonstrate antiviral activities . This suggests a potential application of our compound in antiviral drug development.
Antibacterial Activity
As mentioned earlier, imidazole derivatives have shown antibacterial activities . This indicates that our compound could potentially be used in the development of new antibacterial drugs.
Anticancer Activity
Imidazole derivatives have also demonstrated anticancer activities . This suggests that our compound could potentially be used in the development of new anticancer drugs.
Anti-Inflammatory Activity
Imidazole derivatives have shown anti-inflammatory activities . This indicates that our compound could potentially be used in the development of new anti-inflammatory drugs.
Antioxidant Activity
Imidazole derivatives have shown antioxidant activities . This suggests that our compound could potentially be used in the development of new antioxidant drugs.
Antifungal Activity
Imidazole derivatives have shown antifungal activities . This indicates that our compound could potentially be used in the development of new antifungal drugs.
properties
IUPAC Name |
4-methyl-5-[(4-methylphenyl)sulfonylmethyl]-1,3-dihydroimidazol-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3S/c1-8-3-5-10(6-4-8)18(16,17)7-11-9(2)13-12(15)14-11/h3-6H,7H2,1-2H3,(H2,13,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLOSOOGPGLTJGV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)CC2=C(NC(=O)N2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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